Cas no 1601916-71-5 (2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine)

• Product Name: 2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine
• CAS No: 1601916-71-5
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• CID: 5967883
• PubChem ID: 114730221
• Update Time: 2025-06-08

2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745075
• 1601916-71-5
• 2-cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine
• 2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine

• Inchi： 1S/C13H14FNO/c14-10-3-1-2-9-7-12(16-13(9)10)11(15)6-8-4-5-8/h1-3,7-8,11H,4-6,15H2
• InChI Key： GJTCSUCSOHQPLX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1OC(=C2)C(CC1CC1)N

Computed Properties

• Exact Mass: 219.105942232g/mol
• Monoisotopic Mass: 219.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine

Research Brief on 2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine (CAS: 1601916-71-5)

2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine (CAS: 1601916-71-5) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzofuran scaffold and cyclopropylamine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine involves a multi-step process that includes the functionalization of the benzofuran core and the introduction of the cyclopropylamine group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also explored its stability under various physiological conditions, which is critical for its potential use as a drug.

Pharmacological studies have revealed that 2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine exhibits notable activity in modulating specific neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This dual activity suggests its potential utility in treating neurological and psychiatric disorders, such as depression and anxiety. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier, a key requirement for central nervous system (CNS) targeting drugs.

In addition to its CNS effects, recent research has investigated the compound's potential anti-inflammatory and antioxidant properties. Preliminary data indicate that it may inhibit key inflammatory pathways, such as the NF-κB signaling cascade, and reduce oxidative stress in cellular models. These findings open new avenues for its application in conditions like neurodegenerative diseases and chronic inflammation.

Despite these promising results, challenges remain in the development of 2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing its pharmacokinetic profile and conducting more extensive toxicity studies to ensure its safety for clinical use.

In conclusion, 2-Cyclopropyl-1-(7-fluoro-1-benzofuran-2-yl)ethan-1-amine represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural features and broad pharmacological activities make it a promising candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to fully realize its therapeutic potential.